Morpholines
Morpholines are a class of organic compounds characterized by the presence of a four-membered heterocyclic ring containing one oxygen atom and three methyl groups, with an additional hydroxyl group attached to the oxygen. These versatile compounds find applications in various fields due to their unique properties.
Structurally, morpholines can be represented as 1,4-dioxane-4-methylsulfide or more commonly as a hydroxy-substituted four-membered ring. They are widely used in pharmaceuticals and fine chemicals, serving as intermediates for drug synthesis. Their basic nature makes them suitable for neutralizing acids and acting as solvents in organic reactions.
Moreover, morpholines play crucial roles in the production of surfactants, textile dyes, and plasticizers. The hydroxyl group provides a degree of functionality that enhances their reactivity with a wide range of functional groups. Due to their non-toxicity and good biocompatibility, morpholines are increasingly utilized in biological research and medical applications.
In summary, the unique structural features and diverse functionalities of morpholines make them indispensable in modern chemical industries, contributing significantly to the development of new materials, pharmaceuticals, and fine chemicals.

Structure | Chemical Name | CAS | MF |
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3-N-Morpholinopropanesulfonic acid hemisodium salt | 117961-20-3 | C14H29N2NaO8S2 |
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2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one | 16781-67-2 | C7H10N2O2S |
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(S)-2-(5,5-Dimethylmorpholin-2-yl)acetic acid | 160415-07-6 | C8H16ClNO3 |
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1-Cyclohexyl-3-(2-(4-morpholinyl)ethyl)carbodiimide | 15580-20-8 | C13H23N3O |
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Morpholine-2-carbonitrile | 135782-24-0 | C5H8N2O |
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(2R)-2-methylmorpholine hydrochloride | 168038-14-0 | C5H12ClNO |
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1,1-Bis(morpholino)ethylene | 14212-87-4 | C10H18N2O2 |
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N-(2-Hydroxyethyl)morpholine | 622-40-2 | C6H13NO2 |
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3-(3-Morpholinopropylamino)propanenitrile | 102440-39-1 | C10H19N3O |
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Morpholine,4-acetyl-2,6-dimethyl-, cis- (9CI) | 115614-51-2 | C8H15NO2 |
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